Cas no 1567013-05-1 (3-ethyl-4-methylbenzene-1-sulfonyl chloride)

• Product Name: 3-ethyl-4-methylbenzene-1-sulfonyl chloride
• CAS No: 1567013-05-1
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• MDL: MFCD26086501
• CID: 5245054
• PubChem ID: 53642827
• Update Time: 2026-03-08

3-ethyl-4-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-ethyl-4-methyl-
• 3-ethyl-4-methylbenzene-1-sulfonyl chloride

• MDL： MFCD26086501
• Inchi： 1S/C9H11ClO2S/c1-3-8-6-9(13(10,11)12)5-4-7(8)2/h4-6H,3H2,1-2H3
• InChI Key： AHFJLBBHCQGBBW-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(C)C(CC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-ethyl-4-methylbenzene-1-sulfonyl chloride

3-Ethyl-4-Methylbenzene-1-Sulfonyl Chloride

3-Ethyl-4-Methylbenzene-1-Sulfonyl Chloride is a versatile organic compound with the CAS number 1567013-05-1. This compound belongs to the class of sulfonyl chlorides, which are widely used in various chemical reactions, particularly in the synthesis of sulfonamides, sulfonic acids, and other related compounds. The structure of 3-Ethyl-4-Methylbenzene-1-Sulfonyl Chloride consists of a benzene ring substituted with an ethyl group at the 3-position, a methyl group at the 4-position, and a sulfonyl chloride group at the 1-position. This unique substitution pattern imparts specific reactivity and makes it a valuable intermediate in organic synthesis.

The synthesis of 3-Ethyl-4-Methylbenzene-1-Sulfonyl Chloride typically involves the sulfonation of 3-Ethyl-4-Methylbenzene followed by conversion to the sulfonyl chloride using appropriate reagents such as thionyl chloride (SOCl₂). The reaction conditions are optimized to ensure high yield and purity of the final product. The compound is characterized by its high reactivity due to the electron-withdrawing nature of the sulfonyl chloride group, which activates the benzene ring towards nucleophilic aromatic substitution.

In recent years, there has been significant interest in sulfonyl chlorides as key intermediates in drug discovery and materials science. For instance, 3-Ethyl-4-Methylbenzene-1-Sulfonyl Chloride has been employed in the synthesis of biologically active compounds, including antibiotics and antiviral agents. Researchers have explored its potential in forming stable sulfonamide bonds, which are crucial in medicinal chemistry for improving drug bioavailability and stability.

Beyond pharmaceutical applications, 3-Ethyl-4-Methylbenzene-1-Sulfonyl Chloride has found utility in polymer chemistry. Its ability to undergo nucleophilic aromatic substitution makes it a promising candidate for designing novel polymeric materials with tailored properties. Recent studies have highlighted its role in synthesizing sulfonated polymers that exhibit enhanced thermal stability and conductivity, making them suitable for use in high-performance applications such as fuel cells and electronic devices.

The reactivity of 3-Ethyl-4-Methylbenzene-1-Sulfonyl Chloride can be further modulated by varying the substituents on the benzene ring. For example, substituting the methyl group with electron-donating or withdrawing groups can alter the electronic environment of the sulfonyl chloride group, thereby influencing its reactivity in different chemical transformations. This tunability underscores its importance as a building block in organic synthesis.

From an environmental perspective, understanding the fate and behavior of sulfonyl chlorides like 3-Ethyl-4-Methylbenzene-1-Sulfonyl Chloride is critical for assessing their potential impact on ecosystems. Recent research has focused on their degradation pathways under various environmental conditions, such as aqueous photolysis and microbial degradation. These studies aim to develop sustainable practices for handling and disposing of such compounds to minimize their ecological footprint.

In conclusion, 3-Ethyl-4-Methylbenzene-1-Sulfonyl Chloride is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and polymer chemistry. As research continues to uncover new possibilities for this compound, its role in advancing technological and medicinal innovations is expected to grow significantly.